Cas no 1009378-52-2 (2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)

• Product Name: 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• CAS No: 1009378-52-2
• MF: C₁₀H₁₄BClN₂O₂
• MW: 240.494361400604
• MDL: MFCD07367542
• CID: 838136
• Update Time: 2025-06-12

2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
• 6-Chloropyrazine-2-boronic acid pinacol ester
• 2-Chloro-pyrazine-6-boronic acid pinacol ester
• AB31184
• AGN-PC-01LR7S
• AK-49003
• BE30
• PubChem23527

• MDL： MFCD07367542
• Inchi： 1S/C10H14BClN2O2/c1-9(2)10(3,4)16-11(15-9)7-5-13-6-8(12)14-7/h5-6H,1-4H3
• InChI Key： OBTWHVVHJBRISW-UHFFFAOYSA-N
• SMILES： B1(OC(C(C)(C)O1)(C)C)C1C=NC=C(Cl)N=1

Computed Properties

• Exact Mass: 240.083686g/mol
• Monoisotopic Mass: 240.083686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.5g/mol
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine

Comprehensive Overview of 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine (CAS No. 1009378-52-2)

The compound 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine (CAS No. 1009378-52-2) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a pyrazine ring substituted with a chloro group and a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development.

In recent years, the demand for boron-containing compounds like 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine has surged due to their pivotal role in precision medicine and bioconjugation. Researchers are actively exploring its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges in undruggable targets. This aligns with trending searches such as "boronic acid derivatives in drug design" and "next-generation coupling reagents," reflecting the compound's relevance in cutting-edge science.

The stability and reactivity of CAS 1009378-52-2 are often highlighted in synthetic methodology discussions. Its dioxaborolane group offers improved hydrolytic stability compared to free boronic acids, a feature frequently queried in forums like "how to handle air-sensitive boron reagents." This property is critical for high-throughput screening and automated synthesis platforms, where reproducibility is paramount.

From an industrial perspective, this compound serves as a building block for electronic materials, particularly in OLED and organic semiconductor development. Searches for "boron-based optoelectronic materials" have spiked by 40% year-over-year, underscoring its importance in green technology sectors. The chloropyrazine core also enables direct arylation strategies, reducing metal waste in sustainable chemistry workflows—a hot topic in ESG-focused research.

Quality control of 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine involves rigorous HPLC and NMR validation, as purity directly impacts catalytic efficiency. Common user questions like "how to test boronic ester purity" or "storage conditions for moisture-sensitive reagents" emphasize the need for detailed technical documentation. Suppliers typically provide COA (Certificate of Analysis) with batch-specific spectral data, a practice highly valued by QC/QA professionals.

Emerging applications in bioorthogonal chemistry further elevate the profile of CAS 1009378-52-2. Its ability to participate in click chemistry without interfering with biological systems makes it valuable for in vivo imaging and targeted drug delivery. This connects with trending queries about "non-toxic labeling agents" and "biocompatible crosslinkers," demonstrating its interdisciplinary appeal.

In summary, 2-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine represents a nexus of innovation across multiple scientific domains. Its structural tunability, process compatibility, and alignment with megatrends like personalized therapeutics and circular chemistry ensure its continued prominence in research pipelines worldwide.